Cas no 1209722-99-5 (2,2-dimethyl-N-{5-1-(propan-2-yl)-1H-pyrazol-3-yl-1,3,4-oxadiazol-2-yl}propanamide)

• Product Name: 2,2-dimethyl-N-{5-1-(propan-2-yl)-1H-pyrazol-3-yl-1,3,4-oxadiazol-2-yl}propanamide
• CAS No: 1209722-99-5
• MF: C₁₃H₁₉N₅O₂
• MW: 277.322262048721
• CID: 6418446
• PubChem ID: 45528521
• Update Time: 2025-09-28

2,2-dimethyl-N-{5-1-(propan-2-yl)-1H-pyrazol-3-yl-1,3,4-oxadiazol-2-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-N-{5-1-(propan-2-yl)-1H-pyrazol-3-yl-1,3,4-oxadiazol-2-yl}propanamide
• 2,2-dimethyl-N-[5-(1-propan-2-ylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]propanamide
• Propanamide, 2,2-dimethyl-N-[5-[1-(1-methylethyl)-1H-pyrazol-3-yl]-1,3,4-oxadiazol-2-yl]-
• 1209722-99-5
• CHEMBL4910818
• VU0632008-1
• 2,2-dimethyl-N-{5-[1-(propan-2-yl)-1H-pyrazol-3-yl]-1,3,4-oxadiazol-2-yl}propanamide
• F5036-0480
• AKOS024492931
• N-(5-(1-isopropyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)pivalamide

• Inchi： 1S/C13H19N5O2/c1-8(2)18-7-6-9(17-18)10-15-16-12(20-10)14-11(19)13(3,4)5/h6-8H,1-5H3,(H,14,16,19)
• InChI Key： YFOHSOUDRZMPJO-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2C=CN(C(C)C)N=2)O1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 277.15387487g/mol
• Monoisotopic Mass: 277.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 85.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2,2-dimethyl-N-{5-1-(propan-2-yl)-1H-pyrazol-3-yl-1,3,4-oxadiazol-2-yl}propanamide

Compound CAS No. 1209722-99-5: 2,2-Dimethyl-N-{5-[1-(Propan-2-yl)-1H-pyrazol-3-yl]-1,3,4-oxadiazol-2-yl}propanamide

The compound with CAS No. 1209722-99-5, named 2,2-Dimethyl-N-{5-[1-(Propan-2-yl)-1H-pyrazol-3-yl]-1,3,4-Oxadiazol-2-yl}propanamide, is a highly specialized organic compound with a complex structure that combines multiple functional groups. This compound belongs to the class of amides and features a unique combination of heterocyclic rings and substituents that contribute to its potential applications in various fields. The molecule consists of a propanamide core, which is substituted at the nitrogen atom by a 5-[1-(Propan-2-yl)-1H-pyrazol-3-y]-1,3,4-Oxadiazol group. This structure makes it a promising candidate for research in drug discovery, agrochemicals, and advanced materials.

The synthesis of this compound involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. The key steps include the formation of the oxadiazole ring, which is achieved through a cyclization reaction involving an appropriate precursor. The substitution pattern on the oxadiazole ring is critical for determining the compound's reactivity and biological activity. Recent studies have shown that the presence of the pyrazole ring in this molecule enhances its stability and bioavailability, making it an attractive target for further research.

In terms of applications, this compound has shown potential in the field of pharmacology. Its ability to interact with specific biological targets has been explored in recent studies. For instance, researchers have investigated its role as a modulator of ion channels, which could lead to its use in treating conditions such as epilepsy and chronic pain. Additionally, its antimicrobial properties have been studied, suggesting its potential as an ingredient in novel antibacterial agents.

The structural complexity of this compound also makes it a valuable tool in materials science. Its ability to form stable complexes with metal ions has been explored for applications in catalysis and sensor development. Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of this compound with high accuracy, further enhancing its potential for use in advanced materials.

In conclusion, the compound with CAS No. 1209722-99-5 represents a significant advancement in organic chemistry due to its unique structure and versatile applications. Its role as a molecular building block for drug discovery and materials science underscores its importance in contemporary research. As ongoing studies continue to uncover new insights into its properties and functionalities, this compound is poised to play a pivotal role in shaping future innovations across multiple disciplines.